Cas no 118564-77-5 (1-[1-(1-benzothiophen-2-yl)ethyl]-3-ethyl-1-hydroxyurea)

1-[1-(1-benzothiophen-2-yl)ethyl]-3-ethyl-1-hydroxyurea structure
118564-77-5 structure
Product Name:1-[1-(1-benzothiophen-2-yl)ethyl]-3-ethyl-1-hydroxyurea
CAS No:118564-77-5
MF:C13H16N2O2S
MW:264.343341827393
CID:2615845
PubChem ID:10706745
Update Time:2025-04-21

1-[1-(1-benzothiophen-2-yl)ethyl]-3-ethyl-1-hydroxyurea Chemical and Physical Properties

Names and Identifiers

    • 1-[1-(1-benzothiophen-2-yl)ethyl]-3-ethyl-1-hydroxyurea
    • CHEMBL61417
    • BDBM50058591
    • 118564-77-5
    • SCHEMBL6241254
    • DTXSID60443818
    • N-[1-(1-benzothien-2-yl)ethyl]-N''-ethyl-N-hydroxyurea
    • Inchi: 1S/C13H16N2O2S/c1-3-14-13(16)15(17)9(2)12-8-10-6-4-5-7-11(10)18-12/h4-9,17H,3H2,1-2H3,(H,14,16)
    • InChI Key: QECDFJOPYQTXGU-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C=C1C(C)N(C(NCC)=O)O

Computed Properties

  • Exact Mass: 264.09324893Da
  • Monoisotopic Mass: 264.09324893Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 80.8Ų
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